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Compound of Interest

Compound Name: (+)-N-Methylpseudoephedrine

Cat. No.: B143236

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount to ensuring a secure laboratory environment
and regulatory compliance. This guide provides essential, immediate safety and logistical
information for handling (+)-N-Methylpseudoephedrine, a stimulant and derivative of
pseudoephedrine.[1] Adherence to these procedural steps is critical due to the compound's
potential hazards.

Hazard Identification and GHS Classification

(+)-N-Methylpseudoephedrine is classified as a hazardous substance.[2] It is crucial to be
aware of its primary hazards before handling.

GHS Hazard Statements:

o H302: Harmful if swallowed.[2][3][4]

e H312: Harmful in contact with skin.[2]
e H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]
o H332: Harmful if inhaled.[2]

o H335: May cause respiratory irritation.[3]
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e H336: May cause drowsiness or dizziness.[4]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is necessary to mitigate the risks of exposure. The selection
of appropriate PPE should be based on a thorough risk assessment of the specific procedures
being performed.
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PPE Category Level of Protection Specifications

NIOSH-approved respirator
(e.g., N95 or higher) for
handling powders or when
Respiratory Protection Essential aerosols may be generated.[5]
[6] A full-face respirator offers
additional eye and face

protection.[7][8]

Chemical safety goggles or a
_ face shield to protect against
Eye and Face Protection Mandatory )
splashes and airborne

particles.[7][8]

A lab coat or a chemical-
resistant gown with long
) ] sleeves and tight-fitting cuffs.
Skin and Body Protection Mandatory ) )
[5][6] For extensive handling,
chemical-resistant coveralls

may be necessary.[6][7]

Double gloving with powder-
free, chemical-resistant gloves
(e.g., nitrile).[5] The outer
glove should be removed and
) disposed of immediately after
Hand Protection Mandatory ,
handling.[5] Gloves should be
changed regularly,
approximately every 30 to 60
minutes, or immediately if

contaminated.[5]

Experimental Protocol: Safe Handling and Disposal
Workflow

The following protocol outlines the step-by-step procedure for the safe handling of (+)-N-
Methylpseudoephedrine, from receipt to disposal.
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. Preparation and Engineering Controls:

Work in a designated area, such as a chemical fume hood, to minimize inhalation exposure.

[4]
Ensure the work area is clean and uncluttered.
Have all necessary equipment, including PPE and waste containers, readily available.
An emergency eyewash station and safety shower must be accessible.
. Handling the Compound:
Don all required PPE before handling the chemical.
When weighing the solid, do so in a fume hood to prevent the dispersion of powder.
Handle the compound gently to avoid creating dust.
If creating a solution, add the solid to the solvent slowly to prevent splashing.
Keep containers tightly closed when not in use.[4]
. Decontamination:
After handling, thoroughly wash hands and any exposed skin with soap and water.[4]

Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

Remove and dispose of contaminated PPE in the designated hazardous waste stream.
. Disposal Plan:

(+)-N-Methylpseudoephedrine waste is considered hazardous and must not be disposed of
in regular trash or down the drain.[9][10]

Segregate waste containing this compound from other waste streams.[9]
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o Collect all solid and liquid waste in clearly labeled, sealed, and chemical-resistant containers.
The label should read "Hazardous Waste" and include the full chemical name.[9]

o Store waste containers in a designated, secure, and well-ventilated area.[9]

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
collection and disposal of the hazardous waste.[9] The preferred method of destruction is
incineration.[9]

Diagram: Safe Handling and Disposal Workflow for (+)-N-Methylpseudoephedrine
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A workflow diagram for the safe handling and disposal of (+)-N-Methylpseudoephedrine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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